Cas no 51193-80-7 (2,4,6-Octatriynoic acid)

2,4,6-Octatriynoic acid structure
2,4,6-Octatriynoic acid structure
Product Name:2,4,6-Octatriynoic acid
CAS No:51193-80-7
MF:C8H4O2
MW:132.11616230011
CID:2028220
PubChem ID:20795042
Update Time:2025-04-21

2,4,6-Octatriynoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Octatriynoic acid
    • Octa-2,4,6-triin-1-saeure
    • Octa-2,4,6-triinsaeure
    • octa-2,4,6-triynoic acid
    • SCHEMBL12083523
    • 51193-80-7
    • DTXSID801313527
    • 2,4,6-Octatriynoate
    • LMFA01030961
    • CHEBI:185052
    • AKOS006375462
    • Inchi: 1S/C8H4O2/c1-2-3-4-5-6-7-8(9)10/h1H3,(H,9,10)
    • InChI Key: GYUOOLGIYHUJRP-UHFFFAOYSA-N
    • SMILES: CC#CC#CC#CC(=O)O

Computed Properties

  • Exact Mass: 132.021129366Da
  • Monoisotopic Mass: 132.021129366Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų
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